1-(4-ethylphenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea

• IUPAC Name: 1-(4-ethylphenyl)-3-[1-(2-methoxyethyl)indol-3-yl]urea
• InChI: InChI=1S/C20H23N3O2/c1-3-15-8-10-16(11-9-15)21-20(24)22-18-14-23(12-13-25-2)19-7-5-4-6-17(18)19/h4-11,14H,3,12-13H2,1-2H3,(H2,21,22,24)
• InChI Key: ONOQLCBBZNWFET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NC2=CN(C3=CC=CC=C32)CCOC
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of “1-(4-ethylphenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea” is C12H18N2O2. The molecular weight is 222.28 g/mol. The InChI string representation of the molecule is InChI=1S/C12H18N2O2/c1-3-10-4-6-11 (7-5-10)14-12 (15)13-8-9-16-2/h4-7H,3,8-9H2,1-2H3, (H2,13,14,15).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 222.28 g/mol. It has a XLogP3-AA value of 1.6, which is a measure of its hydrophobicity. It has 2 hydrogen bond donors and 2 hydrogen bond acceptors. The compound has 5 rotatable bonds. The exact mass and monoisotopic mass of the compound are both 222.136827821 g/mol. The topological polar surface area is 50.4 Ų. The compound has 16 heavy atoms.

Scientific Research Applications

Boron-Containing Compounds for Neutron Capture Therapy (NCT)

Boronic acids and their esters, including our compound of interest, have been investigated as potential carriers for NCT. Neutron capture therapy is a cancer treatment that exploits the high neutron-capture cross-section of boron-10. When boron-10 captures a neutron, it releases energetic alpha particles, which selectively damage tumor cells. However, the stability of these compounds in water is a critical consideration. The hydrolysis of phenylboronic pinacol esters, including our compound, occurs, and its kinetics depend on substituents in the aromatic ring. .